Cas no 1379291-18-5 (2,5-Dichloro-3-Methylaniline)

• Product Name: 2,5-Dichloro-3-Methylaniline
• CAS No: 1379291-18-5
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 3167135
• PubChem ID: 20470602
• Update Time: 2025-11-01

2,5-Dichloro-3-Methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-Methylaniline
• SCHEMBL2670000
• Benzenamine, 2,5-dichloro-3-methyl-
• E92021
• 1379291-18-5
• MFCD20700007

• Inchi： 1S/C7H7Cl2N/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,10H2,1H3
• InChI Key： CKQPUCCNBCQWRA-UHFFFAOYSA-N
• SMILES： C1C(N)=C(Cl)C(C)=CC=1Cl

Computed Properties

• Exact Mass: 174.9955546g/mol
• Monoisotopic Mass: 174.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,5-Dichloro-3-Methylaniline

Introduction to 2,5-Dichloro-3-Methylaniline (CAS No. 1379291-18-5)

2,5-Dichloro-3-Methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1379291-18-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its versatile structural properties and potential applications. This compound belongs to the class of aniline derivatives, characterized by the presence of an amino group (-NH₂) attached to a benzene ring, with additional substituents that modify its reactivity and functionality. The specific substitution pattern in 2,5-Dichloro-3-Methylaniline, where chlorine atoms are located at the 2nd and 5th positions of the benzene ring and a methyl group at the 3rd position, imparts unique chemical characteristics that make it a valuable intermediate in synthetic chemistry.

The synthesis of 2,5-Dichloro-3-Methylaniline typically involves chlorination and methylation reactions on a precursor aniline derivative. The precise control of reaction conditions is crucial to achieve the desired regioselectivity, ensuring that the chlorine atoms are introduced at the 2 and 5 positions while the methyl group is added at the 3 position. Advanced catalytic methods and green chemistry principles have been increasingly employed in recent years to optimize these synthetic routes, minimizing waste and improving yield. For instance, transition metal-catalyzed cross-coupling reactions have shown promise in facilitating the introduction of chlorine and methyl groups with high precision.

2,5-Dichloro-3-Methylaniline is widely recognized for its role as a key intermediate in the pharmaceutical industry. Its structural framework allows for further functionalization, making it a valuable building block for the synthesis of more complex molecules. One of the most notable applications is in the development of active pharmaceutical ingredients (APIs) for various therapeutic applications. Recent studies have highlighted its utility in creating novel antimicrobial agents, where the combination of chloro and methyl substituents enhances binding affinity to biological targets. Additionally, this compound has been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The chemical properties of 2,5-Dichloro-3-Methylaniline make it particularly interesting for materials science applications as well. Its ability to act as a precursor for conductive polymers and organic semiconductors has been investigated extensively. In particular, derivatives of this compound have been used to develop novel organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the methyl group contribute to its role as an effective dopant or charge transport material. Researchers have reported significant improvements in device performance by incorporating 2,5-Dichloro-3-Methylaniline into polymer backbones, leading to enhanced charge mobility and efficiency.

In academic research, 2,5-Dichloro-3-Methylaniline has been studied for its potential role in medicinal chemistry beyond its use as an intermediate. Computational modeling studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The structural motif present in 2,5-Dichloro-3-Methylaniline resembles known bioactive scaffolds, prompting investigations into its ability to modulate enzyme activity or interact with specific protein targets. These findings underscore the importance of exploring structurally diverse compounds like 1379291-18-5 for drug discovery efforts.

The environmental impact and safety considerations of working with 2,5-Dichloro-3-Methylaniline are also critical aspects that researchers address. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safety in laboratory settings. Efforts have been made to develop sustainable synthetic routes that reduce hazardous byproducts and improve overall environmental compatibility. For example, solvent-free reactions or the use of biodegradable catalysts have been explored as alternatives to traditional methods involving toxic reagents.

The future prospects for 2,5-Dichloro-3-Methylaniline appear promising as advancements continue in synthetic methodologies and applications across multiple disciplines. The growing demand for specialized intermediates in pharmaceuticals and advanced materials ensures that this compound will remain a subject of interest for both academic researchers and industrial chemists. Collaborative efforts between academia and industry are likely to drive innovation in developing new derivatives and applications for 1379291-18-5, further solidifying its importance in modern chemical research.